2-({N-[(2-nitrophenyl)sulfonyl]-N-phenylglycyl}amino)benzoic acid

• IUPAC Name: 2-[[2-(N-(2-nitrophenyl)sulfonylanilino)acetyl]amino]benzoic acid
• InChI: InChI=1S/C21H17N3O7S/c25-20(22-17-11-5-4-10-16(17)21(26)27)14-23(15-8-2-1-3-9-15)32(30,31)19-13-7-6-12-18(19)24(28)29/h1-13H,14H2,(H,22,25)(H,26,27)
• InChI Key: UJTIKYNXCZKLHK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2C(=O)O)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C21H17N3O7S
• Molecular Weight: 455.4 g/mol

Description

2-({N-[(2-nitrophenyl)sulfonyl]-N-phenylglycyl}amino)benzoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in research. It is commonly referred to as NPGAB and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

NPGAB works by binding to the active site of cathepsin B and L, which prevents the enzymes from breaking down extracellular matrix proteins. This leads to an accumulation of these proteins, which can have beneficial effects in the treatment of certain diseases.
Biochemical and Physiological Effects:
NPGAB has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the migration and invasion of cancer cells, as well as the formation of new blood vessels. It has also been shown to increase bone density in animal models of osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of using NPGAB in lab experiments is that it is a highly specific inhibitor of cathepsin B and L, which allows for precise control of the experimental conditions. However, one limitation of using NPGAB is that it can be difficult to work with due to its low solubility in water.

Future Directions

There are a number of potential future directions for research on NPGAB. One area of interest is the development of more effective synthesis methods for NPGAB. Another area of interest is the investigation of the potential applications of NPGAB in the treatment of other diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the biochemical and physiological effects of NPGAB and its mechanism of action.

Synthesis Methods

NPGAB can be synthesized through a multi-step process that involves the reaction of N-phenylglycine with 2-nitrobenzenesulfonyl chloride to form N-[(2-nitrophenyl)sulfonyl]-N-phenylglycine. This intermediate is then reacted with 2-aminobenzoic acid to produce NPGAB.

Scientific Research Applications

NPGAB has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of enzymes such as cathepsin B and L, which are involved in the degradation of extracellular matrix proteins. This inhibition has potential applications in the treatment of diseases such as cancer and osteoporosis.